molecular formula C11H9BrClFN2O B8343565 5-bromo-4-(2-chloro-4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole

5-bromo-4-(2-chloro-4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole

Cat. No.: B8343565
M. Wt: 319.56 g/mol
InChI Key: LLJUDYGESUEHFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-4-(2-chloro-4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C11H9BrClFN2O and its molecular weight is 319.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9BrClFN2O

Molecular Weight

319.56 g/mol

IUPAC Name

5-bromo-4-(2-chloro-4-fluorophenoxy)-1,3-dimethylpyrazole

InChI

InChI=1S/C11H9BrClFN2O/c1-6-10(11(12)16(2)15-6)17-9-4-3-7(14)5-8(9)13/h3-5H,1-2H3

InChI Key

LLJUDYGESUEHFK-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1OC2=C(C=C(C=C2)F)Cl)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-(2-chloro-4-fluorophenyoxy)-1,3-dimethyl-1H-pyrazole (i.e. the product of Step B) (680 mg, 2.82 mmol) and sodium carbonate (389 mg, 3.67 mmol) in dichloromethane (12 mL) at −40° C. was added a solution of bromine (474 mg, 2.96 mmol) in dichloromethane (1 mL). After the addition was complete, the reaction mixture temperature was maintained at about −30 to −20° C. for 5 h. The reaction mixture was diluted with dichloromethane (50 mL) and washed with water (2×10 mL), aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated under reduced pressure to provide the title compound as a yellow solid (720 mg).
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389 mg
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12 mL
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474 mg
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1 mL
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50 mL
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